Cas no 32741-92-7 ([1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester)

• Product Name: [1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester
• CAS No: 32741-92-7
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 312780
• PubChem ID: 122944
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester
• dimethyl 2-(4-methoxycarbonylphenyl)benzene-1,4-dicarboxylate
• TRIMETHYL (1,1'-BIPHENYL)-2,4',5-TRICARBOXYLATE
• (1,1'-Biphenyl)-2,4',5-tricarboxylic acid, 2,4',5-trimethyl ester
• (1,1'-Biphenyl)-2,4',5-tricarboxylic acid, trimethyl ester
• trimethyl biphenyl-2,4',5-tricarboxylate
• EINECS 251-189-3
• ZLRSGCDCVGSPKI-UHFFFAOYSA-N
• Trimethyl [1,1'-biphenyl]-2,4',5-tricarboxylate
• 32741-92-7
• [1,1'-Biphenyl]-2,4',5-tricarboxylic acid, trimethyl ester
• NS00029329
• SCHEMBL8678283
• trimethyl[1,1'-biphenyl]-2,4',5-tricarboxylate
• 1,1'-Biphenyl-2,4',5-tricarboxylic acid, trimethyl ester
• DTXSID5067716
• Biphenyl-2,4',5-tricarboxylic acid, trimethyl ester

• Inchi： 1S/C18H16O6/c1-22-16(19)12-6-4-11(5-7-12)15-10-13(17(20)23-2)8-9-14(15)18(21)24-3/h4-10H,1-3H3
• InChI Key： ZLRSGCDCVGSPKI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(=O)OC)=CC=1C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 328.09468
• Monoisotopic Mass: 328.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9